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Compound of Interest

Compound Name: 1-Methylcyclopropanecarboxamide

Cat. No.: B171806 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Methylcyclopropanecarboxamide, a

unique molecule with potential applications in medicinal chemistry and drug discovery. This document

details its chemical structure, analytical properties, and synthesizes available information on its

biological context, offering a valuable resource for researchers in the field.

Chemical Structure and Properties
1-Methylcyclopropanecarboxamide is a primary amide derivative of 1-

methylcyclopropanecarboxylic acid. The presence of a strained cyclopropane ring imparts distinct

conformational rigidity and electronic properties to the molecule, making it an interesting scaffold for

chemical exploration.

Table 1: Chemical Identifiers and Properties of 1-Methylcyclopropanecarboxamide[1]
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Property Value

IUPAC Name 1-methylcyclopropane-1-carboxamide

Molecular Formula C₅H₉NO

Molecular Weight 99.13 g/mol

CAS Number 15910-91-5

Canonical SMILES CC1(CC1)C(=O)N

InChI Key HLCXNVMIINTAOG-UHFFFAOYSA-N

Appearance White to off-white solid (predicted)

Solubility
Soluble in methanol, ethanol, and other polar

organic solvents.
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Figure 1: 2D Chemical Structure of 1-Methylcyclopropanecarboxamide

Synthesis and Characterization
While a specific, detailed experimental protocol for the synthesis of 1-
Methylcyclopropanecarboxamide is not readily available in the public domain, a feasible synthetic

route can be extrapolated from standard organic chemistry principles. The most direct method

involves the amidation of 1-methylcyclopropanecarboxylic acid or its corresponding acyl chloride.

Proposed Synthetic Pathway
A plausible two-step synthesis begins with the commercially available 1-methylcyclopropanecarboxylic

acid.
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1-Methylcyclopropanecarboxylic Acid 1-Methylcyclopropane-1-carbonyl chlorideSOCl₂ or (COCl)₂ 1-MethylcyclopropanecarboxamideNH₃

Synthesis Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended

for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we

make no warranties, express or implied, regarding the fitness of this product for every specific

experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits

your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential

and advanced chemicals, empowering scientists and

researchers to drive progress in science and industry.
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